Cas no 5934-75-8 (Alanine,N-[1-[N-(N-glycyl-3-phenyl-D-alanyl)-D-seryl]-D-prolyl]-3-phenyl-, methylester, D- (8CI))
5934-75-8 structure
Product Name:Alanine,N-[1-[N-(N-glycyl-3-phenyl-D-alanyl)-D-seryl]-D-prolyl]-3-phenyl-, methylester, D- (8CI)
CAS No:5934-75-8
MF:C15H15N3OS
MW:285.364101648331
CID:383043
PubChem ID:2877575
Update Time:2025-04-19
Alanine,N-[1-[N-(N-glycyl-3-phenyl-D-alanyl)-D-seryl]-D-prolyl]-3-phenyl-, methylester, D- (8CI) Chemical and Physical Properties
Names and Identifiers
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- Alanine,N-[1-[N-(N-glycyl-3-phenyl-D-alanyl)-D-seryl]-D-prolyl]-3-phenyl-, methylester, D- (8CI)
- 6-ethyl-N-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4-amine
- CCG-196638
- SR-01000223795
- AK-249/14025043
- SR-01000223795-1
- AKOS002091532
- MFCD01850691
- Oprea1_042382
- DTXSID30386980
- 5934-75-8
- N-(6-ethylthieno[2,3-d]pyrimidin-4-yl)-N-(4-methoxyphenyl)amine
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- Inchi: 1S/C15H15N3OS/c1-3-12-8-13-14(16-9-17-15(13)20-12)18-10-4-6-11(19-2)7-5-10/h4-9H,3H2,1-2H3,(H,16,17,18)
- InChI Key: JXVSXDDWPHEMRP-UHFFFAOYSA-N
- SMILES: S1C2C(=C(N=CN=2)NC2C=CC(=CC=2)OC)C=C1CC
Computed Properties
- Exact Mass: 285.09375
- Monoisotopic Mass: 285.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 75.3Ų
Experimental Properties
- Density: 1.283
- Boiling Point: 471.6°Cat760mmHg
- Flash Point: 239°C
- Refractive Index: 1.682
- PSA: 47.04
Alanine,N-[1-[N-(N-glycyl-3-phenyl-D-alanyl)-D-seryl]-D-prolyl]-3-phenyl-, methylester, D- (8CI) Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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